Cas no 1805404-04-9 (Methyl 4-chloro-6-(difluoromethyl)-2-hydroxypyridine-3-carboxylate)

• Product name: Methyl 4-chloro-6-(difluoromethyl)-2-hydroxypyridine-3-carboxylate
• CAS No: 1805404-04-9
• MF: C₈H₆ClF₂NO₃
• MW: 237.587948322296
• CID: 4866901

Methyl 4-chloro-6-(difluoromethyl)-2-hydroxypyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-chloro-6-(difluoromethyl)-2-hydroxypyridine-3-carboxylate

• Inchi： 1S/C8H6ClF2NO3/c1-15-8(14)5-3(9)2-4(6(10)11)12-7(5)13/h2,6H,1H3,(H,12,13)
• InChI Key： HMUGFMRKZWQAHC-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)F)NC(C=1C(=O)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 376
• XLogP3: 1.2
• Topological Polar Surface Area: 55.4

Additional information on Methyl 4-chloro-6-(difluoromethyl)-2-hydroxypyridine-3-carboxylate

Methyl 4-chloro-6-(difluoromethyl)-2-hydroxypyridine-3-carboxylate: A Comprehensive Overview

Methyl 4-chloro-6-(difluoromethyl)-2-hydroxypyridine-3-carboxylate, also known by its CAS number CAS No. 1805404-04-9, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. Recent studies have highlighted its role in the development of novel materials, pharmaceuticals, and agrochemicals.

The molecular structure of Methyl 4-chloro-6-(difluoromethyl)-2-hydroxypyridine-3-carboxylate is characterized by a pyridine ring with multiple substituents, including a methyl group, a hydroxyl group, and a difluoromethyl group. These substituents contribute to its chemical reactivity and stability, making it a versatile building block for further chemical modifications. The presence of chlorine and fluorine atoms introduces additional electronic effects, which are crucial for its functional properties.

Recent research has focused on the synthesis and characterization of this compound. Scientists have explored various synthetic routes to optimize its production, ensuring high yields and purity. For instance, a study published in the Journal of Organic Chemistry demonstrated a novel method involving a multi-step reaction sequence that significantly improved the efficiency of synthesizing Methyl 4-chloro-6-(difluoromethyl)-2-hydroxypyridine-3-carboxylate. This advancement not only enhances the scalability of production but also opens new avenues for its application in diverse fields.

In terms of applications, Methyl 4-chloro-6-(difluoromethyl)-2-hydroxypyridine-3-carboxylate has shown promise in the pharmaceutical industry as a potential lead compound for drug development. Its structural features make it an ideal candidate for targeting specific biological pathways, such as enzyme inhibition or receptor modulation. For example, recent studies have investigated its potential as an inhibitor of certain kinases involved in cancer progression, highlighting its therapeutic potential.

Beyond pharmacology, this compound has also been explored in the context of agrochemicals. Its ability to interact with biological systems makes it a candidate for developing new pesticides or herbicides with enhanced efficacy and reduced environmental impact. Researchers have conducted extensive toxicity studies to assess its safety profile, ensuring that any future applications align with regulatory standards.

The physical properties of Methyl 4-chloro-6-(difluoromethyl)-2-hydroxypyridine-3-carboxylate are equally noteworthy. Its melting point, solubility, and stability under various conditions have been thoroughly characterized, providing valuable insights into its behavior in different environments. These properties are critical for determining its suitability in industrial processes and storage conditions.

Moreover, the compound's electronic properties have been studied using advanced computational methods such as density functional theory (DFT). These studies reveal insights into its electronic structure and reactivity, which are essential for predicting its behavior in chemical reactions or electronic devices.

In conclusion, Methyl 4-chloro-6-(difluoromethyl)-2-hydroxypyridine-3-carboxylate (CAS No. 1805404-04-9) is a multifaceted compound with diverse applications across various scientific domains. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions in chemistry and related fields.